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Compound of Interest

Compound Name: Pyrimethamine-d3

Cat. No.: B563470

This in-depth technical guide is intended for researchers, scientists, and drug development
professionals, providing a comprehensive overview of commercially available Pyrimethamine-
d3. This deuterated analog of Pyrimethamine serves as a critical internal standard for
bioanalytical studies, ensuring accuracy and precision in quantifying Pyrimethamine in
biological matrices.

Commercially Available Sources for Pyrimethamine-
d3

Pyrimethamine-d3 is available from several reputable suppliers of research chemicals and
analytical standards. While specific stock levels and pricing are subject to change, the following
companies are key sources for this compound. Researchers are advised to request a certificate
of analysis (CoA) from the supplier to obtain lot-specific data.
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. . Molecular
Supplier Website CAS Number Notes
Formula
MedchemExpres Offers various
--INVALID-LINK--  1189936-99-9 C12H10D3CIN4 )
s pack sizes.[1]
Provides the
o -~ N compound for
Clinivex --INVALID-LINK--  Not specified Not specified
research
purposes.
) Accompanied by
Simson Pharma -
o --INVALID-LINK--  1189936-99-9 C12H10D3CIN4 a Certificate of
Limited )
Analysis.
Santa Cruz Labeled inhibitor
) --INVALID-LINK--  1189936-99-9 C12H10D3CIN4
Biotechnology of Mdr-1.
Available in
CymitQuimica --INVALID-LINK--  Not specified Not specified various
guantities.
States the
compound is for
Immunomart --INVALID-LINK--  1189936-99-9 C12H10D3CIN4
research use
only.
Provides a
LGC Standards --INVALID-LINK--  1189936-99-9 C12H10D3CIN4 Certificate of
Analysis.[2]
A well-known
Toronto
o source for stable
Research Via distributors 1189936-99-9 C12H10D3CINa )
] isotope-labeled
Chemicals
compounds.[3]
Provides highly
Pharmaffiliates --INVALID-LINK--  1189936-99-9 C12H10D3CINa pure compound.

[4]
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Physicochemical Properties of Pyrimethamine-d3

Property Value Source
Molecular Weight 251.73 g/mol PubChem[5]
Exact Mass 251.1017044 Da PubChem

5-(4-chlorophenyl)-6-(2,2,2-
IUPAC Name trideuterioethyl)pyrimidine-2,4-  PubChem
diamine

Note: Detailed spectral data such as *H-NMR, 13C-NMR, and specific MS fragmentation
patterns are typically provided on the Certificate of Analysis from the supplier and are not
readily available in public databases.

Mechanism of Action of Pyrimethamine

Pyrimethamine is an antiparasitic drug that functions as a competitive inhibitor of dihydrofolate
reductase (DHFR), an essential enzyme in the folic acid metabolic pathway. By binding to
DHFR, Pyrimethamine blocks the conversion of dihydrofolate to tetrahydrofolate, a crucial
cofactor for the synthesis of nucleic acids (DNA and RNA) and certain amino acids. This
disruption of folate metabolism ultimately inhibits cell division and leads to the death of the
parasite. The synergistic use of sulfonamides, which inhibit an earlier step in the folate
synthesis pathway (dihydropteroate synthase), enhances the efficacy of Pyrimethamine.
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Drug Intervention

Sulfonamides Pyrimethamine
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DNA & RNA Synthesis
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Sample Preparation

50 pL Human Plasma

:

Add 300 pL Methanol

:

Add 50 pL Pyrimethamine-d3 (IS)

;

Add 100 puL Ammonium Formate Buffer

:

Vortex 1 min

:

Centrifuge 13,300 rpm, 4°C, 25 min

Collect Supernatant

UHPLC-MS/MS Analysis

v

Inject 5 pL

:

UPLC Separation
(C18 Column, 35°C)
Mobile Phase: ACN/H20 with Formic Acid

:

Mass Spectrometry
(ESI+, MRM)
Pyrimethamine: m/z 249.17
Pyrimethamine-d3: m/z 252.17

Data Acquisition
and Quantification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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